Cas no 89769-67-5 (2,5-Hexanedione, 3,4-bis(1-methylethylidene)-)

89769-67-5 structure
Product name:2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
2,5-Hexanedione, 3,4-bis(1-methylethylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
- 3,4-di(propan-2-ylidene)hexane-2,5-dione
- 89769-67-5
- DTXSID40755305
-
- Inchi: InChI=1S/C12H18O2/c1-7(2)11(9(5)13)12(8(3)4)10(6)14/h1-6H3
- InChI Key: ULEKSIPNDQMTQJ-UHFFFAOYSA-N
- SMILES: CC(=C(C(=O)C)C(=C(C)C)C(=O)C)C
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
2,5-Hexanedione, 3,4-bis(1-methylethylidene)- Related Literature
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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